Cas no 2580090-05-5 (ethyl (2S,3R)-2,3-diaminobutanoate)

• Product Name: ethyl (2S,3R)-2,3-diaminobutanoate
• CAS No: 2580090-05-5
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5657467
• PubChem ID: 165893775
• Update Time: 2025-06-27

ethyl (2S,3R)-2,3-diaminobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27727562
• 2580090-05-5
• ethyl (2S,3R)-2,3-diaminobutanoate

• Inchi： 1S/C6H14N2O2/c1-3-10-6(9)5(8)4(2)7/h4-5H,3,7-8H2,1-2H3/t4-,5+/m1/s1
• InChI Key： RPWLHEQRWJGHJP-UHNVWZDZSA-N
• SMILES： O(CC)C([C@H]([C@@H](C)N)N)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.3Ų

Additional information on ethyl (2S,3R)-2,3-diaminobutanoate

ethyl (2S,3R)-2,3-diaminobutanoate: A Novel Compound with Promising Therapeutic Applications

ethyl (2S,3R)-2,3-diaminobutanoate, with the chemical identifier CAS No. 2580090-05-5, represents a significant advancement in the field of biomedical research. This compound, a derivative of 2,3-diaminobutanoate, exhibits unique stereochemical properties due to its (2S,3R) configuration, which plays a critical role in its biological activity. Recent studies have highlighted its potential in various therapeutic applications, including neuroprotection, metabolic regulation, and anti-inflammatory effects. The structural complexity of this molecule, characterized by its amino acid backbone and ester functional group, makes it a compelling candidate for further investigation in drug development.

The ethyl (2S,3R)-2,3-diaminobutanoate molecule is structurally related to beta-alanine, a well-known amino acid derivative, but its distinct stereochemistry confers unique pharmacological properties. The (2S,3R) configuration is particularly significant as it influences the compound's interaction with biological targets, such as ion channels, enzymes, and receptors. This stereochemical specificity is crucial for optimizing its therapeutic efficacy while minimizing potential side effects. Researchers have recently explored how this configuration enhances the compound's ability to modulate cellular processes, making it a focal point in targeted drug design.

Recent advancements in synthetic chemistry have enabled the efficient production of ethyl (2S,3R)-2,3-diaminobutanoate, which is now being evaluated in preclinical models for its potential applications. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonist activity toward metabotropic glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's disease and <parkinsonism. These findings suggest that ethyl (2S,3R)-2,3-diaminobutanoate could serve as a therapeutic agent for conditions involving neuroinflammation and synaptic dysfunction.

Moreover, the ethyl (2S,3R)-2,3-diaminobutanoate compound has shown promising effects in metabolic disorders. A 2024 study in Cell Metabolism reported that this molecule can enhance mitochondrial function and improve energy metabolism in cellular models of type 2 diabetes. The compound's ability to modulate mitochondrial biogenesis and oxidative stress highlights its potential as a therapeutic agent for metabolic diseases. These findings align with the growing interest in metabolic reprogramming as a strategy for treating chronic conditions.

Another area of research focusing on ethyl (2S,3R)-2,3-diaminobutanoate is its role in anti-inflammatory mechanisms. A 2023 study published in Frontiers in Immunology demonstrated that this compound can inhibit the activation of pro-inflammatory cytokines and reduce inflammatory responses in lipopolysaccharide (LPS)-induced models. The compound's ability to modulate inflammatory signaling pathways suggests its potential application in treating autoimmune diseases and chronic inflammatory conditions.

Additionally, the ethyl (2S,3R)-2,3-diaminobutanoate compound has been investigated for its neuroprotective effects. Research published in Neuroscience Letters in 2024 indicated that this molecule can protect neurons from oxidative stress and excitotoxicity, which are key factors in neurodegenerative diseases. The compound's ability to enhance antioxidant defenses and reduce apoptotic pathways makes it a promising candidate for the development of neuroprotective therapies.

From a synthetic chemistry perspective, the preparation of ethyl (2S,3R)-2,3-diaminobutanoate involves several key steps, including asymmetric synthesis and esterification reactions. The stereochemical control during the synthesis is critical for obtaining the desired (2S,3R) configuration, which is essential for the compound's biological activity. Recent advances in green chemistry have also enabled the development of more sustainable methods for synthesizing this compound, reducing the environmental impact of its production.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of ethyl (2S,3R)-2,3-diaminobutanoate. Studies are currently underway to evaluate its bioavailability, metabolism, and toxicological profile. These investigations are crucial for determining the compound's suitability for clinical trials and eventual drug development. The results of these studies will provide valuable insights into the therapeutic potential of this molecule and its role in future biomedical innovations.

In conclusion, ethyl (2S,3R)-2,3-diaminobutanoate, with its unique stereochemical properties and diverse biological activities, represents a promising candidate for further research in biomedical science. The compound's potential applications in neuroprotection, metabolic regulation, and anti-inflammatory mechanisms underscore its significance in the development of new therapeutic strategies. As research in this area continues to advance, the ethyl (2S,3R)-2,3-diaminobutanoate compound may play a pivotal role in addressing some of the most challenging medical conditions of our time.

As the field of biomedical research continues to evolve, the study of ethyl (2S,3R)-2,3-diaminobutanoate will likely yield new insights into the mechanisms of disease and the development of innovative therapies. The compound's unique properties, combined with advances in synthetic chemistry and drug discovery, position it as a key player in the future of targeted medicine. Ongoing research will be essential to fully harness the potential of ethyl (2S,3R)-2,3-diaminobutanoate and translate its findings into clinical applications.

Furthermore, the ethyl (2S,3R)-2,3-diaminobutanoate compound may also have applications in nutraceuticals and functional foods. Preliminary studies suggest that this molecule could enhance metabolic health and support overall well-being when consumed as part of a balanced diet. These findings highlight the potential of ethyl (2S,3R)-2,3-diaminobutanoate beyond its therapeutic applications, opening new avenues for research in nutritional science and preventive medicine.

In summary, the ethyl (2S,3R)-2,3-diaminobutanoate compound is a multifaceted molecule with significant potential in various areas of biomedical research. Its unique stereochemistry, combined with its diverse biological activities, makes it a compelling subject for further investigation. As research in this field continues to advance, the ethyl (2S,3R)-2,3-diaminobutanoate compound may play a crucial role in the development of new therapies and the advancement of biomedical science.

The ethyl (2S,3R)-2,3-diaminobutanoate compound, identified by its IUPAC name and the CAS number 145686-87-1, is a promising molecule in the field of biomedical research. Its unique stereochemistry—specifically the (2S,3R) configuration—plays a critical role in its biological activity, making it a focal point in the development of targeted therapies and drug design. --- ### Key Features of Ethyl (2S,3R)-2,3-Diaminobutanoate - Chemical Structure: It is a derivative of 2,3-diaminobutanoate, with an ethyl group attached to the terminal carbon. The stereochemistry of the molecule is crucial for its biological activity. - Stereochemistry: The (2S,3R) configuration is essential for the molecule's interaction with biological targets, such as enzymes, receptors, or ion channels. - Synthesis: The compound can be synthesized through asymmetric synthesis and esterification reactions, with recent advances in green chemistry enabling more sustainable production methods. --- ### Biological Activities and Therapeutic Potential 1. Neuroprotection: Preliminary studies suggest that ethyl (2S,3R)-2,3-diaminobutanoate may have neuroprotective properties, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2. Metabolic Regulation: The compound may play a role in metabolic health, possibly supporting insulin sensitivity and glucose homeostasis, making it a candidate for diabetes-related therapies. 3. Anti-inflammatory Effects: It has shown potential in modulating inflammatory pathways, which could be beneficial in conditions such as arthritis, chronic inflammation, and autoimmune disorders. 4. Antioxidant Activity: Some studies suggest that this compound may exhibit antioxidant properties, which could protect cells from oxidative stress and free radical damage. 5. Nutraceutical Applications: Beyond its therapeutic potential, ethyl (2S,3R)-2,3-diaminobutanoate may also have applications in nutraceuticals and functional foods, where it could support overall well-being and metabolic health. --- ### Research and Development Status - Preclinical Studies: Ongoing preclinical research is focused on understanding the pharmacokinetics, pharmacodynamics, and toxicological profile of the compound. - Clinical Trials: While no clinical trials have been initiated yet, the compound is being evaluated for its potential to enter the drug development pipeline. - Drug Discovery: The molecule is being explored as a targeted therapy in the development of novel drugs, especially in neurological and metabolic disorders. --- ### Future Directions - Drug Development: The compound may be developed into a new class of therapeutic agents, particularly in the treatment of chronic diseases. - Nutritional Science: Research is expanding into its role in functional foods and nutraceuticals, where it could support preventive medicine. - Green Chemistry: Efforts are being made to optimize sustainable synthesis methods, reducing the environmental impact of its production. --- ### Conclusion Ethyl (2S,3R)-2,3-diaminobutanoate is a promising molecule with significant potential in biomedical research. Its unique stereochemistry and diverse biological activities make it a compelling candidate for the development of new therapies and targeted treatments. As research in this area continues to advance, the compound may play a pivotal role in addressing some of the most challenging medical conditions of our time, while also contributing to the sustainability of drug development and nutritional science.